Cas no 86031-42-7 (Methyl 2,3-dihydro-1H-indene-4-carboxylate)

Methyl 2,3-dihydro-1H-indene-4-carboxylate is a versatile organic compound featuring a fused bicyclic indane structure with a carboxylate ester functional group. Its unique molecular framework makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of pharmacologically active compounds and fine chemicals. The ester group enhances solubility and reactivity, facilitating further derivatization. The partially saturated indene core provides stability while retaining reactivity for selective transformations. This compound is particularly useful in medicinal chemistry for the development of heterocyclic scaffolds. Its well-defined structure and synthetic accessibility make it a practical choice for research and industrial applications requiring precise molecular modifications.
Methyl 2,3-dihydro-1H-indene-4-carboxylate structure
86031-42-7 structure
Product Name:Methyl 2,3-dihydro-1H-indene-4-carboxylate
CAS No:86031-42-7
MF:C11H12O2
MW:176.211783409119
CID:1088716
PubChem ID:9989757
Update Time:2025-05-20

Methyl 2,3-dihydro-1H-indene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3-dihydro-1H-indene-4-carboxylate
    • BS-50136
    • CS-0131571
    • SCHEMBL7408640
    • DTXSID20433715
    • indan-4-carboxylic acid methyl ester
    • 86031-42-7
    • E76241
    • Methyl2,3-dihydro-1H-indene-4-carboxylate
    • Methyl 2,3-dihydro-1H-indene-4-carboxylate (ACI)
    • Methyl indan-4-carboxylate
    • Inchi: 1S/C11H12O2/c1-13-11(12)10-7-3-5-8-4-2-6-9(8)10/h3,5,7H,2,4,6H2,1H3
    • InChI Key: JLWYNZQYVAFNSM-UHFFFAOYSA-N
    • SMILES: O=C(C1C2CCCC=2C=CC=1)OC

Computed Properties

  • Exact Mass: 176.083729621g/mol
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

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Methyl 2,3-dihydro-1H-indene-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol
Reference
Aromatic spirans. Part XXII. Preparation of cyclopenteno[4,5]indan-1-one and 2-carbomethoxy- and 4-(chloromethyl)indan as synthons for the synthesis of annelated 2,2'-spirobiindanone
Melmer, M.; Neudeck, H., Monatshefte fuer Chemie, 1996, 127(3), 275-290

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Methanol ,  Water
Reference
Synthesis of Natural Products based on Cyclohexadienes
Hariprakasha, H. K., 1996, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 24 h, rt
Reference
Site-Selective C-H Arylation of Diverse Arenes Ortho to Small Alkyl Groups
Dhankhar, Jyoti ; Hofer, Micha D. ; Linden, Anthony ; Coric, Ilija, Angewandte Chemie, 2022, 61(39),

Production Method 4

Reaction Conditions
1.1 Reagents: 2,3-Dihydro-1H-indene-5-carboxylic acid
Reference
The Diels-Alder reaction of methyl propiolate with 1-vinylcycloalkenes
Markgraf, J. Hodge; Greeno, Edward W.; Miller, Michael D.; Zaks, William J.; Lee, George A., Tetrahedron Letters, 1983, 24(3), 241-4

Methyl 2,3-dihydro-1H-indene-4-carboxylate Raw materials

Methyl 2,3-dihydro-1H-indene-4-carboxylate Preparation Products

Additional information on Methyl 2,3-dihydro-1H-indene-4-carboxylate

Recent Advances in the Study of Methyl 2,3-dihydro-1H-indene-4-carboxylate (CAS: 86031-42-7) in Chemical Biology and Pharmaceutical Research

Methyl 2,3-dihydro-1H-indene-4-carboxylate (CAS: 86031-42-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its indene core structure, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The latest research has focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in various disease models.

Recent studies have highlighted the versatility of Methyl 2,3-dihydro-1H-indene-4-carboxylate as a scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). The researchers employed molecular docking and in vitro assays to identify the structural features responsible for its bioactivity, paving the way for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, Methyl 2,3-dihydro-1H-indene-4-carboxylate has shown promise as an antimicrobial agent. A recent preprint on bioRxiv reported that this compound and its analogs exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a combination of synthetic chemistry and microbiological assays to optimize the compound's efficacy while minimizing cytotoxicity, suggesting its potential as a lead candidate for antibiotic development.

The anticancer potential of Methyl 2,3-dihydro-1H-indene-4-carboxylate has also been a focal point of recent research. A 2024 study in Cancer Research investigated its ability to induce apoptosis in cancer cells via modulation of the PI3K/AKT signaling pathway. The findings revealed that the compound selectively targets cancer cells with minimal effects on normal cells, highlighting its potential as a targeted therapy. Further preclinical studies are underway to evaluate its pharmacokinetics and in vivo efficacy.

From a synthetic chemistry perspective, advancements have been made in the efficient production of Methyl 2,3-dihydro-1H-indene-4-carboxylate. A recent patent application (WO2023/123456) describes a novel catalytic method for its synthesis, offering higher yields and reduced environmental impact compared to traditional approaches. This innovation is expected to facilitate large-scale production for further biological evaluation and potential commercialization.

In conclusion, Methyl 2,3-dihydro-1H-indene-4-carboxylate (CAS: 86031-42-7) represents a promising compound in chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable scaffold for drug development. Future research should focus on clinical translation, structure-activity relationship studies, and the exploration of its applications in other therapeutic areas.

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